2-Ethoxy-4-[(E)-({2-[(3-fluorophenyl)formamido]acetamido}imino)methyl]phenyl thiophene-2-carboxylate

• Molecular Formula: C23H20FN3O5S
• Molecular Weight: 469.5 g/mol
• IUPAC Name: [2-ethoxy-4-[(E)-[[2-[(3-fluorobenzoyl)amino]acetyl]hydrazinylidene]methyl]phenyl] thiophene-2-carboxylate
• InChI: InChI=1S/C23H20FN3O5S/c1-2-31-19-11-15(8-9-18(19)32-23(30)20-7-4-10-33-20)13-26-27-21(28)14-25-22(29)16-5-3-6-17(24)12-16/h3-13H,2,14H2,1H3,(H,25,29)(H,27,28)/b26-13+
• InChI Key: XTNDEUAPPDJLCX-LGJNPRDNSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N/NC(=O)CNC(=O)C2=CC(=CC=C2)F)OC(=O)C3=CC=CS3
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NNC(=O)CNC(=O)C2=CC(=CC=C2)F)OC(=O)C3=CC=CS3

Description

2-Ethoxy-4-[(E)-({2-[(3-fluorophenyl)formamido]acetamido}imino)methyl]phenyl thiophene-2-carboxylate is a complex organic compound with a molecular formula of C19H18N4O4S and a molecular weight of 398.4 g/mol. This compound is primarily used in research settings and is not intended for human or veterinary use.

Preparation Methods

The synthesis of 2-Ethoxy-4-[(E)-({2-[(3-fluorophenyl)formamido]acetamido}imino)methyl]phenyl thiophene-2-carboxylate involves multiple steps, including the formation of intermediate compounds. The synthetic route typically involves the reaction of ethoxyphenyl thiophene-2-carboxylate with various reagents under controlled conditions. Industrial production methods may involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity.

Chemical Reactions Analysis

2-Ethoxy-4-[(E)-({2-[(3-fluorophenyl)formamido]acetamido}imino)methyl]phenyl thiophene-2-carboxylate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles under specific conditions.

Scientific Research Applications

This compound has several scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: It is utilized in biochemical assays and studies involving enzyme interactions.

Medicine: Research involving this compound includes its potential therapeutic effects and interactions with biological targets.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Ethoxy-4-[(E)-({2-[(3-fluorophenyl)formamido]acetamido}imino)methyl]phenyl thiophene-2-carboxylate involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and molecular targets involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar compounds to 2-Ethoxy-4-[(E)-({2-[(3-fluorophenyl)formamido]acetamido}imino)methyl]phenyl thiophene-2-carboxylate include other thiophene derivatives and compounds with similar functional groups. These compounds may share similar chemical properties and reactivity but differ in their specific applications and effects. Examples of similar compounds include:

• 2-Ethoxy-4-[(E)-({2-[(3-methyl-1H-pyrazol-5-yl)carbonyl]hydrazinylidene}methyl]phenyl thiophene-2-carboxylate
• Other thiophene derivatives used in organic synthesis and research